Cas no 1119506-10-3 (5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole
• CAS No: 1119506-10-3
• MF: C₁₁H₆ClN₃O₂
• MW: 247.637240886688
• CID: 5694569
• PubChem ID: 30028927
• Update Time: 2025-07-18

5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• AKOS026706245
• 2-CHLORO-4-(3-FURAN-2-YL-[1,2,4]OXADIAZOL-5-YL)-PYRIDINE
• EN300-264968
• F1907-0186
• 2-chloro-4-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]pyridine
• 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole
• 1119506-10-3
• Pyridine, 2-chloro-4-[3-(2-furanyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C11H6ClN3O2/c12-9-6-7(3-4-13-9)11-14-10(15-17-11)8-2-1-5-16-8/h1-6H
• InChI Key： JKTRKZOQJKBUQN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1=NC(C2=CC=CO2)=NO1

Computed Properties

• Exact Mass: 247.0148541g/mol
• Monoisotopic Mass: 247.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 437.2±55.0 °C(Predicted)
• pka: -2.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole

5-(2-Chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole: A Comprehensive Overview

5-(2-Chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole (CAS No. 1119506-10-3) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole is characterized by the presence of a furan ring and a chloropyridine moiety linked through an 1,2,4-oxadiazole core. The combination of these functional groups imparts the compound with a high degree of chemical stability and biological activity. Recent studies have highlighted the importance of such structural features in modulating the pharmacological properties of similar compounds.

In the context of medicinal chemistry, 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole has been extensively investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various cancer cell lines. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole has also been explored for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole has also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities, the synthetic accessibility of 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole is another factor that contributes to its appeal as a lead compound. Several synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves the condensation of 4-amino-furan with 2-chloronicotinoyl chloride followed by cyclization with hydrazine hydrate. This synthetic approach not only simplifies the preparation process but also allows for easy modification of the structure to explore structure–activity relationships (SAR).

The potential applications of 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole extend beyond traditional medicinal chemistry. Recent advancements in materials science have explored the use of similar heterocyclic compounds in the development of functional materials with unique optical and electronic properties. For instance, derivatives of this compound have been investigated for their potential use in organic photovoltaic devices due to their ability to absorb light in the visible spectrum.

In conclusion, 5-(2-chloropyridin-4-yl)-3-(furan-2-yl)-1,2,4-oxadiazole (CAS No. 1119506-10-3) represents a versatile and promising molecule with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.